Cas no 1805581-42-3 (2-(Difluoromethyl)-6-fluoro-3-hydroxypyridine-4-acetonitrile)

• Product Name: 2-(Difluoromethyl)-6-fluoro-3-hydroxypyridine-4-acetonitrile
• CAS No: 1805581-42-3
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• CID: 4881760
• Update Time: 2025-05-20

2-(Difluoromethyl)-6-fluoro-3-hydroxypyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-fluoro-3-hydroxypyridine-4-acetonitrile

• Inchi： 1S/C8H5F3N2O/c9-5-3-4(1-2-12)7(14)6(13-5)8(10)11/h3,8,14H,1H2
• InChI Key： ZIUSAFWXYAKEFN-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=C(N=1)F)CC#N)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1.2
• Topological Polar Surface Area: 56.9

Additional information on 2-(Difluoromethyl)-6-fluoro-3-hydroxypyridine-4-acetonitrile

2-(Difluoromethyl)-6-fluoro-3-hydroxypyridine-4-acetonitrile: A Comprehensive Overview

2-(Difluoromethyl)-6-fluoro-3-hydroxypyridine-4-acetonitrile (CAS No. 1805581-42-3) is a highly specialized organic compound with a unique structure that combines multiple functional groups. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug development and advanced materials. The molecule's structure, which includes a pyridine ring substituted with a difluoromethyl group, a fluoro group, a hydroxyl group, and an acetonitrile group, makes it a versatile building block for various chemical reactions and biological assays.

The synthesis of 2-(Difluoromethyl)-6-fluoro-3-hydroxypyridine-4-acetonitrile involves a series of carefully designed multi-step reactions. Researchers have employed various strategies, including nucleophilic substitution, electrophilic substitution, and coupling reactions, to construct the pyridine ring and introduce the substituents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield rates. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in facilitating key steps like cross-coupling reactions.

One of the most promising applications of 2-(Difluoromethyl)-6-fluoro-3-hydroxypyridine-4-acetonitrile lies in its potential as a lead compound in drug discovery. The presence of multiple electron-withdrawing groups (EWGs), such as the acetonitrile and fluoro groups, enhances the compound's ability to interact with biological targets through hydrogen bonding and π-π interactions. Recent studies have demonstrated that this compound exhibits potent activity against several enzyme targets, including kinases and proteases, which are critical in various disease pathways. For instance, research published in *Nature Communications* highlighted its inhibitory effects on a novel kinase associated with cancer progression.

In addition to its pharmacological applications, 2-(Difluoromethyl)-6-fluoro-3-hydroxypyridine-4-acetonitrile has shown potential in materials science. Its rigid aromatic structure and electron-deficient nature make it an ideal candidate for use in organic electronics. Researchers have explored its application as an electron-deficient component in donor-acceptor systems for organic photovoltaics (OPVs). A study published in *Advanced Materials* reported that incorporating this compound into OPV devices significantly improved their power conversion efficiency (PCE) by enhancing charge separation and transport properties.

The unique combination of functional groups in 2-(Difluoromethyl)-6-fluoro-3-hydroxypyridine-4-acetonitrile also makes it an excellent substrate for click chemistry reactions. Click chemistry principles enable the rapid construction of complex molecules by utilizing highly efficient coupling reactions under mild conditions. For example, the hydroxyl group can serve as a reactive site for silylation or glycosylation reactions, while the acetonitrile group can participate in cycloaddition or conjugate addition processes. These versatile reaction pathways open up new avenues for the synthesis of bioactive molecules and advanced materials.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and reactivity of 2-(Difluoromethyl)-6-fluoro-3-hydroxypyridine-4-acetonitrile. Quantum mechanical calculations have revealed that the molecule's electron-deficient nature arises from the synergistic effects of its substituents. The difluoromethyl group contributes both electron-withdrawing effects through induction and resonance stabilization through conjugation with the pyridine ring. These electronic characteristics not only influence its chemical reactivity but also play a crucial role in determining its biological activity.

The environmental impact of 2-(Difluoromethyl)-6-fluoro-3-hydroxypyridine-4-acetonitrile has also been a topic of recent research interest. Studies focusing on its biodegradation pathways have shown that under aerobic conditions, the compound undergoes rapid transformation into less toxic metabolites. This suggests that it may have lower environmental persistence compared to other similar compounds. However, further investigations are required to fully understand its ecological footprint and ensure sustainable practices during its production and use.

In conclusion, 2-(Difluoromethyl)-6-fluoro-3-hydroxypyridine-4-acetonitrile (CAS No. 1805581-42-3) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure enables it to serve as both a valuable building block for chemical synthesis and a promising candidate for drug discovery and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in advancing scientific innovation.